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Compound of Interest

Compound Name: Barium formate

Cat. No.: B1594320

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of barium formate in
agueous and organic solvents. The information is intended for researchers, scientists, and
professionals in drug development and related fields who require precise solubility data and
standardized experimental protocols.

Quantitative Solubility Data

The solubility of barium formate is significantly dependent on the solvent and temperature.
Below are tabulated data summarizing its solubility in water and various organic solvents.

Table 1: Solubility of Barium Formate in Water at Various
Temperatures
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Temperature (°C) Solubility (g / 100 g H20)
0 26.2
10 28.0
20 29.9
30 31.9
40 34.0
50 36.3
60 38.6
70 41.3
80 44.2
90 47.6
100 51.3

Data sourced from the IUPAC-NIST Solubilities Database.[1][2][3]

Table 2: Solubility of Barium Formate in Organic
Solvents
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Solubilit /1100
Solvent Temperature (°C) y(9 <

Solvent)
Acetone 0 26.2
10 28.0
20 31.9
25 34.0
30 38.6
40 44.2
50 47.6
56 51.3
Ethanol - Insoluble
Diethyl Ether - Insoluble

Data for acetone sourced from Sciencemadness Wiki[4]. Data for ethanol and diethyl ether
indicates practical insolubility.[3][5][6]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of an inorganic salt such
as barium formate in water, employing the isothermal gravimetric method. This method is
based on achieving equilibrium at a constant temperature and then determining the
concentration of the solute in the saturated solution by mass.

Materials and Apparatus

o Barium Formate (analytical grade)
« Distilled or deionized water
e Thermostatic water bath with temperature control (x0.1°C)

 Stirring device (magnetic stirrer and stir bars)
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o Conical flasks or sealed glass vessels

¢ Analytical balance (£0.0001 g)

e Syringe with a filter attachment (e.g., 0.45 um pore size)
o Pre-weighed evaporating dishes or weighing bottles

e Drying oven

o Desiccator

Experimental Procedure

o Temperature Control: Set the thermostatic water bath to the desired temperature and allow it
to stabilize.

e Preparation of Saturated Solution:

o Add an excess amount of barium formate to a known volume of distilled water in a sealed
glass vessel. The presence of undissolved solid is crucial to ensure saturation.

o Place the vessel in the thermostatic water bath and begin stirring to facilitate the
dissolution process.

o Allow the solution to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that
equilibrium is reached. The time required for equilibration should be determined
empirically.

e Sampling:
o Once equilibrium is achieved, stop the stirring and allow the undissolved solid to settle.

o Carefully draw a known volume of the clear supernatant (the saturated solution) using a
pre-warmed syringe fitted with a filter. This prevents the transfer of any solid particles.

o Gravimetric Analysis:

o Dispense the filtered saturated solution into a pre-weighed evaporating dish.
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o Record the total weight of the evaporating dish and the solution.

o Place the evaporating dish in a drying oven set to a temperature that will evaporate the
water without decomposing the barium formate (e.g., 110-120°C).

o Dry the sample to a constant weight. This is achieved by periodically removing the dish
from the oven, allowing it to cool to room temperature in a desiccator, and weighing it. The
process is repeated until two consecutive weighings are within an acceptable tolerance
(e.g., £0.0002 g).

e Calculation of Solubility:
o Mass of the saturated solution: (Weight of dish + solution) - (Weight of empty dish)

o Mass of the dissolved solid (barium formate): (Weight of dish + dry solid) - (Weight of
empty dish)

o Mass of the solvent (water): Mass of the saturated solution - Mass of the dissolved solid
o Solubility ( g/100 g water): (Mass of the dissolved solid / Mass of the solvent) x 100

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of barium
formate solubility.

Experimental Workflow for Solubility Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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